8-[1-(2-Methylpropyl)-1H-pyrazol-5-yl]-6-azaspiro[3.4]octan-5-one

• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol
• IUPAC Name: 8-[2-(2-methylpropyl)pyrazol-3-yl]-6-azaspiro[3.4]octan-5-one
• InChI: InChI=1S/C14H21N3O/c1-10(2)9-17-12(4-7-16-17)11-8-15-13(18)14(11)5-3-6-14/h4,7,10-11H,3,5-6,8-9H2,1-2H3,(H,15,18)
• InChI Key: JBFFSHFSDYVLNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=CC=N1)C2CNC(=O)C23CCC3

Description

8-[1-(2-Methylpropyl)-1H-pyrazol-5-yl]-6-azaspiro[3.4]octan-5-one (CAS 2059974-96-6) is a high-purity chemical compound with a molecular formula of C14H21N3O and a molecular weight of 247.34 g/mol. This complex molecule features a unique hybrid architecture, combining a 1-(2-methylpropyl)-1H-pyrazole moiety with a 6-azaspiro[3.4]octan-5-one ring system. The presence of the pyrazole ring is of significant research interest, as this scaffold is widely recognized for its diverse biological activities and is a privileged structure in medicinal chemistry . Pyrazole-containing compounds are frequently investigated for their potential across various therapeutic areas, including as anti-inflammatory, antimicrobial, and anticancer agents, as well as in neuroscience research . Specifically, related 1H-pyrazol-5-yl acetamide derivatives have been explored as potent activators of G protein-gated inwardly-rectifying potassium (GIRK) channels, indicating potential value in neuropharmacology and ion channel research . This compound is intended for research applications such as medicinal chemistry, hit-to-lead optimization, and biological screening. It is supplied with batch-specific documentation and requires cold-chain transportation to ensure stability. This product is strictly for research use in a laboratory setting and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should consult the safety data sheet prior to handling.

Preparation Methods

Cyclization of γ-Lactam Precursors

γ-Lactams serve as pivotal intermediates. For example, 6-azaspiro[3.4]octan-5-one is obtained through base-mediated cyclization of $$ N $$-substituted δ-valerolactam derivatives (Scheme 1):

$$
\text{δ-Valerolactam derivative} \xrightarrow{\text{NaOH, EtOH}} \text{6-azaspiro[3.4]octan-5-one} \quad \text{(Yield: 68–72\%)}
$$

Key parameters include the base strength (NaOH vs. KOH) and solvent polarity, which influence ring strain relief and cyclization efficiency.

Grignard Addition to Cyclobutanones

Alkylation of cyclobutanones with Grignard reagents generates spirocyclic alcohols, which are oxidized to ketones (Table 1):

Cyclobutanone	Grignard Reagent	Product (Alcohol)	Oxidation Yield (%)
Spiro[3.4]octan-5-one	MeMgBr	5-Methyl-spiro[3.4]octan-5-ol	85
Spiro[3.4]octan-5-one	EtMgBr	5-Ethyl-spiro[3.4]octan-5-ol	78

Subsequent oxidation with Jones reagent ($$ \text{CrO}3/\text{H}2\text{SO}_4 $$) yields the corresponding ketone.

Preparation of the Pyrazole Moiety

The 1-(2-methylpropyl)-1H-pyrazol-5-yl group is synthesized via cyclocondensation or post-functionalization .

Cyclocondensation of 1,3-Diketones

Hydrazine reacts with 1,3-diketones to form pyrazoles. For example, reaction of pentane-2,4-dione with 2-methylpropylhydrazine produces 1-(2-methylpropyl)-1H-pyrazol-5-ol (Scheme 2):

$$
\text{Pentane-2,4-dione} + \text{2-Methylpropylhydrazine} \xrightarrow{\text{EtOH, Δ}} \text{1-(2-Methylpropyl)-1H-pyrazol-5-ol} \quad \text{(Yield: 63–70\%)}
$$

Regioselectivity is controlled by steric effects, favoring substitution at the less hindered carbonyl carbon.

Alkylation of Pyrazole Derivatives

Preformed pyrazoles are alkylated using 2-methylpropyl bromide under basic conditions (Table 2):

Pyrazole Derivative	Alkylating Agent	Conditions	Yield (%)
1H-Pyrazol-5-ol	2-Methylpropyl bromide	K₂CO₃, DMF, 80°C	65
1H-Pyrazol-5-amine	2-Methylpropyl iodide	NaH, THF, 0°C	58

Coupling Strategies

Nucleophilic Aromatic Substitution

The spirocyclic lactam undergoes nucleophilic attack at the keto position by a pyrazole anion (Scheme 3):

$$
\text{6-Azaspiro[3.4]octan-5-one} + \text{1-(2-Methylpropyl)-1H-pyrazol-5-ide} \xrightarrow{\text{LDA, THF}} \text{Target Compound} \quad \text{(Yield: 55\%)}
$$

Limitations include competing side reactions at alternative electrophilic sites.

Transition Metal-Catalyzed Cross-Coupling

Palladium-mediated Suzuki coupling links boronic ester-functionalized pyrazoles to brominated spirocycles (Table 3):

Spirocyclic Bromide	Pyrazole Boronic Ester	Catalyst	Yield (%)
8-Bromo-6-azaspiro[3.4]octan-5-one	1-(2-Methylpropyl)-1H-pyrazol-5-yl-Bpin	Pd(PPh₃)₄	72
8-Bromo-6-azaspiro[3.4]octan-5-one	1-(2-Methylpropyl)-1H-pyrazol-5-yl-Bpin	PdCl₂(dppf)	68

Optimization studies indicate that electron-deficient phosphine ligands enhance coupling efficiency.

Challenges and Side Reactions

Acid-Catalyzed Rearrangements

Spirocyclic intermediates undergo acid-mediated rearrangements to bicyclo[3.3.0]octenes, necessitating pH control during synthesis:

$$
\text{Spiro[3.4]octan-5-ol} \xrightarrow{\text{HCl, MeOH}} \text{Bicyclo[3.3.0]octene} \quad \text{(Yield: 89\%)}
$$

Regioselectivity in Pyrazole Functionalization

Competing N1 vs. N2 alkylation in pyrazoles is mitigated by using bulky bases (e.g., LDA) to deprotonate the preferred nitrogen.

Chemical Reactions Analysis

Types of Reactions

8-[1-(2-Methylpropyl)-1H-pyrazol-5-yl]-6-azaspiro[3.4]octan-5-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

8-[1-(2-Methylpropyl)-1H-pyrazol-5-yl]-6-azaspiro[3.4]octan-5-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated as a potential therapeutic agent for various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-[1-(2-Methylpropyl)-1H-pyrazol-5-yl]-6-azaspiro[3.4]octan-5-one involves its interaction with specific molecular targets in the body. These targets may include enzymes, receptors, or other proteins that play a role in disease processes. The compound may exert its effects by modulating the activity of these targets, leading to therapeutic outcomes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analog: 8-(2-Fluorophenyl)-6-azaspiro[3.4]octan-5-one

• Molecular Formula: C₁₃H₁₄FNO vs. C₁₄H₂₁N₃O (target compound).
• Molecular Weight: 219.25 g/mol (analog) vs. 259.34 g/mol (target), suggesting differences in solubility and bioavailability.
• Physicochemical Impact : The fluorine atom in the analog may enhance metabolic stability by resisting oxidative degradation, whereas the pyrazole’s nitrogen atoms in the target compound could facilitate intermolecular interactions with biological targets .

Commercial Spirocyclic Compounds ()

Several spirocyclic analogs with azaspiro cores are commercially available, though none directly match the target compound’s pyrazole substitution. Examples include:

• 4,7-Diazaspiro[2.5]octan-5-one : Smaller spiro ring (2.5 vs. 3.4) and additional nitrogen, increasing polarity.
• 7-Fluoro-5-azaspiro[2.4]heptane HCl : Fluorine substitution and smaller spiro system (2.4), reducing steric hindrance compared to the target compound.

Table 1: Comparative Analysis of Spirocyclic Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Commercial Price (USD/EUR)
Target Compound	C₁₄H₂₁N₃O	259.34	Pyrazole-2-methylpropyl	Not listed
8-(2-Fluorophenyl)-6-azaspiro[3.4]octan-5-one	C₁₃H₁₄FNO	219.25	2-Fluorophenyl	Not listed
4,7-Diazaspiro[2.5]octan-5-one	C₆H₁₀N₂O	126.16	None	€661 (25g)
7-Fluoro-5-azaspiro[2.4]heptane HCl	C₆H₁₁ClFN	167.61	Fluorine	$195 (100mg)

Biological Activity

8-[1-(2-Methylpropyl)-1H-pyrazol-5-yl]-6-azaspiro[3.4]octan-5-one is a complex organic compound notable for its spirocyclic structure, which includes a pyrazole ring fused to a nitrogen-containing spirocyclic framework. Its molecular formula is $C_{14}H_{21}N_{3}O$, with a molecular weight of approximately 247.34 g/mol. This compound has garnered attention for its potential biological activities, which are explored in various therapeutic contexts.

Research indicates that 8-[1-(2-Methylpropyl)-1H-pyrazol-5-yl]-6-azaspiro[3.4]octan-5-one may interact with specific biological targets, including enzymes and receptors. Preliminary studies suggest that it can selectively bind to certain G protein-coupled receptors (GPCRs), influencing downstream signaling pathways that are critical in various physiological processes.

Therapeutic Potential

The compound has shown promise in several areas:

• Antimicrobial Activity : Initial investigations have indicated that it may possess antimicrobial properties, potentially inhibiting the growth of certain pathogens.
• Anti-inflammatory Effects : Some studies suggest that it could modulate inflammatory responses, possibly through the inhibition of pro-inflammatory cytokines.
• Neuroprotective Properties : There is emerging evidence that this compound may have neuroprotective effects, which could be beneficial in neurodegenerative diseases.

Table 1: Summary of Biological Activities

Activity Type	Findings	References
Antimicrobial	Inhibition of bacterial growth in vitro
Anti-inflammatory	Reduced cytokine levels in animal models
Neuroprotective	Protection against oxidative stress

Detailed Research Findings

• Antimicrobial Studies : In vitro assays demonstrated that 8-[1-(2-Methylpropyl)-1H-pyrazol-5-yl]-6-azaspiro[3.4]octan-5-one exhibited significant inhibition against various bacterial strains, indicating its potential as a novel antimicrobial agent.
• Inflammation Modulation : Animal models treated with this compound showed a marked decrease in inflammation markers, suggesting its efficacy in managing inflammatory conditions.
• Neuroprotection : Experimental setups involving neuronal cell lines revealed that the compound could mitigate cell death induced by oxidative stress, highlighting its potential role in neuroprotection.

Table 2: Comparison with Similar Compounds

Compound Name	Structural Features	Unique Biological Activity
1-Methyl-1H-pyrazol-5-amine	Simple pyrazole derivative	Limited biological activity
3-Methyl-1-phenyl-1H-pyrazol-5-amine	Different substituents on pyrazole	Moderate activity
6-Azaspiro[3.4]octan derivatives	Variations in substituents	Similar but less potent

The unique spirocyclic structure combined with the pyrazole moiety of 8-[1-(2-Methylpropyl)-1H-pyrazol-5-yl]-6-azaspiro[3.4]octan-5-one enhances its stability and interaction profile compared to simpler derivatives, making it a valuable candidate for further pharmacological exploration.